Cas no 61771-78-6 (Cyclododecanecarboxylic acid, 2-oxo-1-(2-oxopropyl)-, ethyl ester)

• Product Name: Cyclododecanecarboxylic acid, 2-oxo-1-(2-oxopropyl)-, ethyl ester
• CAS No: 61771-78-6
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 466704
• PubChem ID: 71392407
• Update Time: 2025-04-19

Cyclododecanecarboxylic acid, 2-oxo-1-(2-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, 2-oxo-1-(2-oxopropyl)-, ethyl ester
• ethyl 2-oxo-1-(2-oxopropyl)cyclododecane-1-carboxylate
• 61771-78-6
• DTXSID40814224

• Inchi： 1S/C18H30O4/c1-3-22-17(21)18(14-15(2)19)13-11-9-7-5-4-6-8-10-12-16(18)20/h3-14H2,1-2H3
• InChI Key： SVKAPUNURJHNFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(CCCCCCCCCC1)=O)CC(C)=O)=O

Computed Properties

• Exact Mass: 310.2145
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44